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Compound of Interest

Compound Name: 3-Furanmethanol

Cat. No.: B180856 Get Quote

Researchers and scientists handling 3-Furanmethanol must adhere to strict safety and

disposal protocols to mitigate risks and ensure environmental protection. This guide provides

essential information on the proper disposal procedures for 3-Furanmethanol, tailored for

laboratory and drug development settings.

Immediate Safety and Handling Precautions:

Before handling 3-Furanmethanol, it is crucial to be aware of its potential hazards. It is a

flammable liquid and vapor, causes skin and eye irritation, and may cause respiratory irritation.

[1] Ingestion is harmful, and the substance is very toxic to aquatic life with long-lasting effects.

[2][3]

Proper personal protective equipment (PPE) is mandatory. This includes wearing protective

gloves, chemical-resistant clothing, and appropriate eye and face protection. Work should be

conducted in a well-ventilated area, away from heat, sparks, and open flames.[4] Use non-

sparking tools and take precautionary measures against static discharge.

Spill and Accidental Release Protocol
In the event of a spill, immediate action is necessary to contain the substance and prevent

environmental contamination.

Evacuate and Ventilate: Evacuate personnel from the immediate spill area and ensure

adequate ventilation.[2][4]
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Control Ignition Sources: Remove all sources of ignition from the area.[4]

Containment: Use an inert absorbent material, such as diatomite or universal binders, to

soak up the spill.[2]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, closed container for disposal.[4]

Decontamination: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.[2]

Disposal: Dispose of the contaminated material as hazardous waste through an approved

waste disposal plant.[2]

Do not allow the spilled material to enter drains or watercourses.[2][4]

Step-by-Step Disposal Procedure
The primary method for the disposal of 3-Furanmethanol is through an approved hazardous

waste disposal facility.

Waste Characterization: All waste containing 3-Furanmethanol must be fully characterized

and documented before it can be sent for disposal.[5]

Containerization: Place the waste in a suitable, tightly sealed, and properly labeled container.

[4] The label should clearly identify the contents as "Hazardous Waste: 3-Furanmethanol"
and include any other relevant hazard warnings.

Storage: Store the waste container in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[2] It should be stored separately from incompatible materials such as

acids, bases, and oxidizing agents.[5]

Arrange for Pickup: Contact a licensed hazardous waste disposal company to arrange for

the collection and disposal of the 3-Furanmethanol waste. Follow all local, state, and

federal regulations for the transportation of hazardous materials.

Disposal of Contaminated Packaging
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Contaminated containers must also be handled as hazardous waste. They can be triple-rinsed

with an appropriate solvent (e.g., alcohol), and the rinsate should be collected and disposed of

as hazardous waste.[4] After thorough decontamination, the packaging can be punctured to

prevent reuse and then disposed of in a sanitary landfill or through controlled incineration

where permissible.[4]

Quantitative Safety Data
While specific occupational exposure limits for 3-Furanmethanol are not widely established,

the following physical and chemical properties are important for safe handling and disposal

decisions.

Property Value

Molecular Formula C5H6O2

Molecular Weight 98.10 g/mol

Flash Point 75 °C (167 °F) - closed cup

Boiling Point 179 °C (354 °F)

Note: Data sourced from various safety data sheets.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Furanmethanol in a laboratory setting.
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Caption: Workflow for the proper disposal of 3-Furanmethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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